Cas no 77889-77-1 (Coenzyme A, sodium salt (1:1))

• Product Name: Coenzyme A, sodium salt (1:1)
• CAS No: 77889-77-1
• MF: C₂₁H₃₆N₇NaO₁₆P₃S
• MW: 790.523897171021
• CID: 5598742
• Update Time: 2025-04-23

Coenzyme A, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Coenzyme A, monosodium salt (9CI)
• Coenzyme A, sodium salt (1:1)

• Inchi： 1S/C21H36N7O16P3S.Na/c1-21(2,16(31)19(32)24-4-3-12(29)23-5-6-48)8-41-47(38,39)44-46(36,37)40-7-11-15(43-45(33,34)35)14(30)20(42-11)28-10-27-13-17(22)25-9-26-18(13)28;/h9-11,14-16,20,30-31,48H,3-8H2,1-2H3,(H,23,29)(H,24,32)(H,36,37)(H,38,39)(H2,22,25,26)(H2,33,34,35);/q;+1/t11-,14-,15-,16+,20-;/m1./s1
• InChI Key： FPPFJMWMEFOUTR-BLPRJPCASA-N
• SMILES： [Na+].O[C@@H]1[C@@H]([C@@H](COP(O)(=O)OP(O)(=O)OCC(C)(C)[C@@H](O)C(=O)NCCC(=O)NCCS)O[C@H]1N1C=NC2C(=NC=NC1=2)N)OP(O)(O)=O

Additional information on Coenzyme A, sodium salt (1:1)

Coenzyme A, Sodium Salt (1:1) and CAS No. 77889-77-1: A Comprehensive Overview in Modern Biochemical Research

Coenzyme A, Sodium Salt (1:1), commonly identified by its CAS number 77889-77-1, is a pivotal compound in the field of biochemistry and pharmacology. This sodium salt form of coenzyme A (CoA) plays a central role in numerous metabolic pathways, making it an indispensable component in both cellular biology and therapeutic applications. The compound's unique structure and function have garnered significant attention from researchers, particularly in the development of novel pharmaceuticals and biotechnological innovations.

The molecular structure of Coenzyme A, Sodium Salt (1:1) consists of a pantothenate moiety linked to an adenosine diphosphate (ADP) group, with a sodium counterion to stabilize the compound. This configuration ensures high solubility in aqueous solutions, which is crucial for its biological activity. The compound's ability to participate in acyl group transfer reactions makes it a cornerstone in the synthesis of fatty acids, amino acids, and other essential biomolecules.

In recent years, the study of Coenzyme A, Sodium Salt (1:1) has been extensively explored in the context of metabolic disorders and energy metabolism. Research has demonstrated its critical role in the tricarboxylic acid (TCA) cycle, where it facilitates the conversion of pyruvate to acetyl-CoA, a key step in cellular respiration. Furthermore, studies have highlighted its importance in lipid metabolism, particularly in the synthesis and degradation of cholesterol and other lipids.

One of the most compelling areas of research involving Coenzyme A, Sodium Salt (1:1) is its potential application in treating neurodegenerative diseases. Emerging evidence suggests that CoA deficiency can lead to mitochondrial dysfunction and oxidative stress, both of which are hallmarks of conditions such as Alzheimer's disease and Parkinson's disease. By supplementing with Coenzyme A, Sodium Salt (1:1), researchers aim to mitigate these effects and restore normal cellular function. Several preclinical studies have shown promising results in animal models, indicating that this compound may have therapeutic potential in humans.

The pharmaceutical industry has also recognized the significance of Coenzyme A, Sodium Salt (1:1) in drug development. Its involvement in various metabolic pathways makes it a valuable tool for studying drug interactions and mechanisms of action. For instance, researchers are investigating how CoA interacts with statins, a class of drugs used to lower cholesterol levels. Understanding these interactions could lead to the development of more effective statins with fewer side effects.

In addition to its therapeutic applications, Coenzyme A, Sodium Salt (1:1) plays a crucial role in biotechnology and industrial processes. Its ability to catalyze acyl group transfers has been leveraged in the production of biofuels and other biochemical products. Companies are exploring ways to utilize CoA derivatives as catalysts in enzymatic reactions, which could revolutionize the manufacturing processes for various industrial chemicals.

The synthesis and purification of Coenzyme A, Sodium Salt (1:1) are areas that continue to be refined by chemists and biochemists. Advances in synthetic methodologies have enabled the production of high-purity CoA derivatives with minimal impurities. These advancements are essential for ensuring the efficacy and safety of CoA-based therapies. Additionally, researchers are exploring alternative sources for CoA production, such as microbial fermentation systems, to meet growing demand.

The future direction of research on Coenzyme A, Sodium Salt (1:1) is likely to focus on its role in personalized medicine. By understanding individual genetic variations that affect CoA metabolism, researchers can develop tailored therapies that optimize patient outcomes. Furthermore, the integration of computational modeling and high-throughput screening techniques will accelerate the discovery of new CoA-based drugs.

In conclusion, Coenzyme A, Sodium Salt (1:1), identified by CAS number 77889-77-1, is a multifaceted compound with far-reaching implications in biochemistry and medicine. Its central role in metabolic pathways underscores its importance as a therapeutic agent and a tool for biochemical research. As scientific understanding continues to evolve, the applications of this remarkable compound are expected to expand even further.